Cas no 23784-26-1 ((E)-N-(2-hydroxy-4-styrylphenyl)acetamide)

• Product Name: (E)-N-(2-hydroxy-4-styrylphenyl)acetamide
• CAS No: 23784-26-1
• MF: C₁₆H₁₅NO₂
• MW: 253.295804262161
• CID: 286241
• PubChem ID: 6439922
• Update Time: 2025-04-24

(E)-N-(2-hydroxy-4-styrylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-(2-hydroxy-4-styrylphenyl)acetamide
• N-[2-hydroxy-4-[(E)-2-phenylethenyl]phenyl]acetamide
• 23784-26-1
• SCHEMBL21428871
• trans-3-Hydroxy-4-acetylaminostilbene
• (E)-N-(2-Hydroxy-4-(2-phenylethenyl)phenyl)acetamide
• Acetamide, N-(2-hydroxy-4-(2-phenylethenyl)phenyl)-, (E)-

• Inchi： 1S/C16H15NO2/c1-12(18)17-15-10-9-14(11-16(15)19)8-7-13-5-3-2-4-6-13/h2-11,19H,1H3,(H,17,18)/b8-7+
• InChI Key： NEFFYAYMFWPCHZ-BQYQJAHWSA-N
• SMILES： OC1C=C(/C=C/C2C=CC=CC=2)C=CC=1NC(C)=O

Computed Properties

• Exact Mass: 253.11035
• Monoisotopic Mass: 253.110279
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 49.3

Experimental Properties

• Density: 1.24
• Boiling Point: 484.6°C at 760 mmHg
• Flash Point: 246.9°C
• Refractive Index: 1.71
• PSA: 49.33

Additional information on (E)-N-(2-hydroxy-4-styrylphenyl)acetamide

The Comprehensive Overview of (E)-N-(2-Hydroxy-4-Styrylphenyl)Acetamide (CAS No. 23784-26-1)

The compound (E)-N-(2-hydroxy-4-styrylphenyl)acetamide, identified by the CAS registry number 23784-26-1, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and material science. The E-isomer designation highlights its geometric configuration, which plays a crucial role in its chemical reactivity and biological activity.

Recent studies have focused on the synthesis and characterization of this compound, emphasizing its stability and reactivity under various conditions. Researchers have explored its potential as a precursor for more complex molecules, leveraging its functional groups, such as the hydroxyl group and the styrylphenyl moiety. These functional groups make it a versatile building block in organic synthesis, particularly in the development of bioactive compounds.

In terms of pharmacological applications, (E)-N-(2-hydroxy-4-styrylphenyl)acetamide has shown promise in anti-inflammatory and antioxidant assays. Its ability to scavenge free radicals suggests potential use in combating oxidative stress-related diseases. Additionally, preliminary studies indicate that this compound may exhibit selective cytotoxicity against certain cancer cell lines, making it a candidate for further investigation in oncology research.

The synthesis of this compound involves a multi-step process, including nucleophilic acylation and stereochemical control to achieve the desired E-isomer. Advanced spectroscopic techniques, such as NMR and IR, have been employed to confirm its structure and purity. These analytical methods are essential for ensuring the reliability of experimental results in subsequent studies.

From a materials science perspective, the compound's aromaticity and conjugated system contribute to its electronic properties, making it a candidate for applications in organic electronics. Its ability to form stable charge transfer complexes has been explored in the context of developing new materials for sensors and optoelectronic devices.

In conclusion, (E)-N-(2-hydroxy-4-styrylphenyl)acetamide (CAS No. 23784-26-1) is a multifaceted compound with diverse applications across various scientific disciplines. Ongoing research continues to uncover its potential, particularly in drug development and materials innovation. As advancements in synthetic methodologies and analytical techniques progress, this compound is expected to play an increasingly important role in both academic and industrial settings.